Cas no 2172128-91-3 ((5-{(difluoromethyl)sulfanylmethyl}furan-2-yl)methanethiol)

• Product Name: (5-{(difluoromethyl)sulfanylmethyl}furan-2-yl)methanethiol
• CAS No: 2172128-91-3
• MF: C₇H₈F₂OS₂
• MW: 210.264626502991
• CID: 6310120
• PubChem ID: 165722870
• Update Time: 2025-05-20

(5-{(difluoromethyl)sulfanylmethyl}furan-2-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (5-{(difluoromethyl)sulfanylmethyl}furan-2-yl)methanethiol
• 2172128-91-3
• (5-{[(difluoromethyl)sulfanyl]methyl}furan-2-yl)methanethiol
• EN300-1288903

• Inchi： 1S/C7H8F2OS2/c8-7(9)12-4-6-2-1-5(3-11)10-6/h1-2,7,11H,3-4H2
• InChI Key： OERQRWZJXRGFPE-UHFFFAOYSA-N
• SMILES： S(C(F)F)CC1=CC=C(CS)O1

Computed Properties

• Exact Mass: 209.99846355g/mol
• Monoisotopic Mass: 209.99846355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.4Ų

Additional information on (5-{(difluoromethyl)sulfanylmethyl}furan-2-yl)methanethiol

Introduction to (5-{(difluoromethyl)sulfanylmethyl}furan-2-yl)methanethiol and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (5-{(difluoromethyl)sulfanylmethyl}furan-2-yl)methanethiol (CAS no. 2172128-91-3) stands out as a compound of considerable interest due to its unique structural features and potential applications. This compound, characterized by its (difluoromethyl)sulfanylmethyl and furan-2-yl moieties, has garnered attention in recent years for its role in synthetic chemistry and as a building block for more complex molecules.

The structure of (5-{(difluoromethyl)sulfanylmethyl}furan-2-yl)methanethiol is intriguing, featuring a furan ring connected to a thiol group through a methane bridge. The presence of the (difluoromethyl)sulfanyl substituent introduces a high degree of electronic complexity, making this compound a valuable candidate for studying electronic effects and steric interactions in organic chemistry. The furan-2-yl moiety, on the other hand, contributes to the molecule's reactivity and potential utility in various chemical transformations.

In recent years, there has been a growing interest in the development of novel sulfur-containing heterocycles due to their wide range of biological activities. Sulfur compounds are known for their ability to interact with biological targets, making them promising candidates for drug discovery. The thiol group in (5-{(difluoromethyl)sulfanylmethyl}furan-2-yl)methanethiol is particularly noteworthy, as it can participate in various chemical reactions, including nucleophilic additions and disulfide bond formations. These properties make the compound a versatile tool in synthetic organic chemistry.

One of the most significant areas where (5-{(difluoromethyl)sulfanylmethyl}furan-2-yl)methanethiol has shown promise is in the synthesis of bioactive molecules. Researchers have leveraged its unique structure to develop new scaffolds for drug candidates. For instance, the (difluoromethyl) group is known to enhance metabolic stability and binding affinity, making it an attractive feature in drug design. The furan ring, with its electron-deficient nature, can also be used to modulate electronic properties and improve interactions with biological targets.

Recent studies have highlighted the compound's potential in the development of agrochemicals. The sulfanylmethyl group provides a handle for further functionalization, allowing chemists to create molecules with specific biological activities. For example, derivatives of (5-{(difluoromethyl)sulfanylmethyl}furan-2-yl)methanethiol have been investigated for their herbicidal and fungicidal properties. These findings underscore the compound's versatility and its potential as a lead compound for developing new agrochemicals.

The synthesis of (5-{(difluoromethyl)sulfanylmethyl}furan-2-yl)methanethiol is another area where this compound has drawn significant attention. Researchers have developed various synthetic routes to access this molecule, each with its own advantages and challenges. One common approach involves the reaction of furan derivatives with difluoromethyl sulfides, followed by thiolation steps to introduce the thiol group. These synthetic strategies highlight the compound's accessibility and its suitability for large-scale production.

The chemical properties of (5-{(difluoromethyl)sulfanylmethyl}furan-2-yl)methanethiol also make it an interesting subject for studying reaction mechanisms. The interplay between the (difluoromethyl) and thiol groups can lead to unique reaction pathways that are not observed with other compounds. Such studies not only contribute to our understanding of organic chemistry but also provide insights into how these compounds might be used in practical applications.

In conclusion, (5-{(difluoromethyl)sulfanylmethyl}furan-2-yl)methanethiol is a compound with significant potential in various fields of chemistry. Its unique structure, characterized by the presence of both (difluoromethyl)sulfanyl and furan-2-yl moieties, makes it a valuable tool for synthetic chemists and researchers working on drug discovery and agrochemical development. As our understanding of chemical reactions continues to evolve, compounds like this one will undoubtedly play an increasingly important role in advancing scientific knowledge and technological innovation.